Cas no 918825-10-2 (3-(N-Boc-amino)-1-propanesulfonic Acid)

• Product Name: 3-(N-Boc-amino)-1-propanesulfonic Acid
• CAS No: 918825-10-2
• MF: C₈H₁₇NO₅S
• MW: 239.289281606674
• MDL: MFCD09037856
• CID: 770077
• PubChem ID: 11817283
• Update Time: 2025-04-19

3-(N-Boc-amino)-1-propanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 3-(N-BOC-AMINO)-1-PROPANESULFONIC ACID
• 3-[(2-methylpropan-2-yl)oxycarbonylamino]propane-1-sulfonic acid
• AB2681
• AS-44649
• DTXSID10473584
• 3-{[(tert-butoxy)carbonyl]amino}propane-1-sulfonic acid
• MFCD09037856
• 3-((tert-Butoxycarbonyl)amino)propane-1-sulfonic acid
• AKOS027339508
• 3-((tert-Butoxycarbonyl)amino)propane-1-sulfonicacid
• SCHEMBL917886
• EN300-7424249
• 918825-10-2
• 3-(N-Boc-amino)-1-propanesulfonic Acid

• MDL： MFCD09037856
• Inchi： 1S/C8H17NO5S/c1-8(2,3)14-7(10)9-5-4-6-15(11,12)13/h4-6H2,1-3H3,(H,9,10)(H,11,12,13)
• InChI Key： XUOPCLRTJSMNFU-UHFFFAOYSA-N
• SMILES： S(CCCNC(=O)OC(C)(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 239.08300
• Monoisotopic Mass: 239.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.08000
• LogP: 2.26070